1-[2-[(diethylamino)methyl]-5-hydroxy-1-(4-methoxyphenyl)-1H-indol-3-yl]ethanone

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 1-[2-(diethylaminomethyl)-5-hydroxy-1-(4-methoxyphenyl)indol-3-yl]ethanone
• InChI: InChI=1S/C22H26N2O3/c1-5-23(6-2)14-21-22(15(3)25)19-13-17(26)9-12-20(19)24(21)16-7-10-18(27-4)11-8-16/h7-13,26H,5-6,14H2,1-4H3
• InChI Key: SYEXQSFLMKLIJL-UHFFFAOYSA-N
• SMILES: CCN(CC)CC1=C(C2=C(N1C3=CC=C(C=C3)OC)C=CC(=C2)O)C(=O)C

Description

1-[2-[(diethylamino)methyl]-5-hydroxy-1-(4-methoxyphenyl)-1H-indol-3-yl]ethanone, also known as DMEMO, is a synthetic compound that belongs to the class of indole derivatives. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer and neurological disorders.

Mechanism of Action

The mechanism of action of 1-[2-[(diethylamino)methyl]-5-hydroxy-1-(4-methoxyphenyl)-1H-indol-3-yl]ethanone is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in cell growth, proliferation, and survival. This compound has been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of cell growth and survival. It also activates the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of energy metabolism and cell survival. This compound has also been shown to induce cell death by activating the caspase-dependent apoptotic pathway.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of cell death, and modulation of various signaling pathways involved in cell survival and energy metabolism. This compound has also been shown to improve cognitive function and protect against neurodegeneration in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-[2-[(diethylamino)methyl]-5-hydroxy-1-(4-methoxyphenyl)-1H-indol-3-yl]ethanone has several advantages as a research compound, including its high yield and purity, well-defined chemical structure, and established synthesis method. However, it also has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations. Careful consideration should be given to the appropriate concentration and exposure time when using this compound in lab experiments.

Future Directions

There are several future directions for research on 1-[2-[(diethylamino)methyl]-5-hydroxy-1-(4-methoxyphenyl)-1H-indol-3-yl]ethanone, including the elucidation of its mechanism of action, the optimization of its synthesis method, and the development of novel derivatives with improved therapeutic properties. This compound also has potential applications in other diseases, such as diabetes and cardiovascular disease, which warrant further investigation. Overall, this compound is a promising research compound with potential therapeutic applications in various diseases.

Synthesis Methods

1-[2-[(diethylamino)methyl]-5-hydroxy-1-(4-methoxyphenyl)-1H-indol-3-yl]ethanone can be synthesized through a multistep process involving the reaction of 4-methoxybenzaldehyde with diethylamine, followed by the condensation with 5-hydroxyindole-3-carbaldehyde and subsequent reduction with sodium borohydride. The final product is obtained after purification by column chromatography and recrystallization. The synthesis of this compound has been optimized to achieve high yield and purity, making it a suitable compound for further research.

Scientific Research Applications

1-[2-[(diethylamino)methyl]-5-hydroxy-1-(4-methoxyphenyl)-1H-indol-3-yl]ethanone has been extensively studied for its potential therapeutic applications in various diseases, including cancer and neurological disorders. It has been shown to exhibit anticancer activity by inducing cell death and inhibiting tumor growth in various cancer cell lines, including breast, lung, and prostate cancer. This compound also has neuroprotective properties and has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.